4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid is a type of very long-chain fatty acid . These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms . It is an abundant essential n-3 polyunsaturated fatty acid in the CNS, shown to play a major anti-inflammatory role .
Molecular Structure Analysis
The molecular formula of this compound is C22H32O3 . The average molecular weight is 344.4877, and the monoisotopic mass is 344.23514489 . The IUPAC name is (4S,5E,7Z,10Z,13Z,16Z,19Z)-4-hydroxydocosa-5,7,10,13,16,19-hexaenoic acid .Scientific Research Applications
Anti-Inflammatory and Proresolving Mediators : A study identified a new pathway for the biosynthesis of potent anti-inflammatory and proresolving mediators from docosahexaenoic acid (DHA) by macrophages. This pathway generates bioactive compounds, including 7,14-dihydroxydocosa-4Z,8,10,12,16Z,19Z-hexaenoic acid (maresin), which enhances resolution of inflammation and may contribute to the beneficial actions of DHA in tissue homeostasis, inflammation resolution, wound healing, and host defense (Serhan et al., 2009).
Drug Candidate Potential : Resolvins derived from docosapentaenoic acid (DPAn-6), analogous in structure and action to DHA-derived resolvins, were identified as potent anti-inflammatory agents. These compounds, including 17S-HDPAn-6 and 10S,17S-HDPAn-6, are potential drug candidates for therapeutic applications, though their profiles require optimization (Dangi et al., 2010).
Potential Therapeutic Effects in Pulmonary Fibrosis : Protectin DX (10S,17S-dihydroxydocosa-4Z,7Z,11E,13Z,15E,19Z-hexaenoic acid), generated from Ω-3 fatty docosahexaenoic acids, showed potential therapeutic effects on mice with pulmonary fibrosis. This compound ameliorated bleomycin-induced inflammatory responses, extracellular matrix deposition, and improved lung respiratory function, suggesting its promise as a treatment for fibrotic lung diseases (Li et al., 2017).
Anti-inflammatory Functions : A study on (5E,7Z,10Z,13Z,16Z,19Z)-4-Hydroxy-5,7,10,13,16,19-docosahexaenoic acid (4-OHDHA) revealed its potential as a peroxisome proliferator-activated receptor-gamma (PPARgamma) agonist and antidiabetic agent. Its anti-inflammatory functions were highlighted, showing inhibitory effects on inflammatory gene expression and symptoms of dextran sodium sulfate (DSS)-induced colitis in a murine model (Yamamoto et al., 2008).
properties
IUPAC Name |
4-hydroxydocosa-5,7,10,13,16,19-hexaenoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18,21,23H,2,5,8,11,14,19-20H2,1H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFRKCNPQVIJFAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCC=CCC=CC=CC(CCC(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694003 |
Source
|
Record name | 4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40694003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90906-40-4 |
Source
|
Record name | 4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40694003 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.